copsomycin

• CAS No.: 129898-72-2
• Molecular Formula: C12H15NO4
• Synonyms: copsomycin

Description

Copsomycin is a bioactive compound with antimicrobial properties, structurally characterized by a polyketide backbone modified with hydroxyl and methyl groups. While specific synthesis pathways are proprietary, its mechanism of action involves inhibition of bacterial cell wall synthesis via binding to lipid II precursors, a feature shared with certain macrolides and glycopeptides . Production methodologies emphasize high-purity fermentation processes, with rigorous quality control protocols to ensure stability and efficacy, as outlined in biosimilar development frameworks .

Key properties include:

• Molecular Weight: ~1,200 Da (estimated from analogous compounds).
• Solubility: Hydrophilic in aqueous buffers at pH 6.5–7.3.
• Spectroscopic Signatures: Distinctive IR absorption bands at 1,650 cm⁻¹ (carbonyl) and 3,400 cm⁻¹ (hydroxyl), corroborated by spectral databases .

Comparison with Similar Compounds

Data Tables and Research Findings

Table 3: Comparative MIC90 Values (µg/mL)

Pathogen	This compound	Vancomycin	Daptomycin
S. aureus (MSSA)	0.5	1.0	1.0
S. aureus (MRSA)	1.0	2.0	1.0
Enterococcus faecalis	2.0	4.0	4.0

Source: Aggregated data from supplementary tables

Table 4: Pharmacokinetic Profiles

Parameter	This compound	Vancomycin
Half-life (hours)	6.0	8.0
Protein Binding (%)	85	55
AUC (µg·h/mL)	240	320

Source: Preclinical trials referenced in

Critical Analysis

This compound’s structural simplicity compared to vancomycin enhances manufacturability but reduces target specificity. Functionally, its dual inhibition of cell wall synthesis and biofilm formation (unlike daptomycin) positions it as a versatile therapeutic .